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Introduction

The Dow process, first introduced in 1928 by the Dow Chemical Company, is a historically
significant industrial method for the synthesis of phenol from chlorobenzene.[1] While largely
superseded by the cumene process for large-scale production, the Dow process remains a
classic example of nucleophilic aromatic substitution under extreme conditions.[2][3] It involves
the hydrolysis of chlorobenzene with a strong base at high temperature and pressure,
proceeding through a benzyne intermediate.[4][5][6] This document provides detailed
application notes, experimental protocols, and a summary of the quantitative parameters for
the Dow process.

Reaction Mechanism and Workflow

The overall reaction involves two main stages: the formation of sodium phenoxide from
chlorobenzene and subsequent acidification to yield phenol.[7][8]

Overall Reaction: CsHsCl + 2NaOH - CeHsOH + NaCl + H20

The reaction is conducted under harsh conditions to overcome the low reactivity of
chlorobenzene towards nucleophilic substitution.[9][10] The mechanism is not a direct
substitution but an elimination-addition reaction.[7]
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Mechanism Steps:

» Deprotonation: A hydroxide ion from sodium hydroxide removes a proton from the carbon
atom adjacent to the one bonded to chlorine.[11][12]

» Benzyne Formation: The resulting carbanion eliminates a chloride ion, forming a highly
reactive and unstable benzyne intermediate.[6][7][11]

» Nucleophilic Attack: A hydroxide ion attacks one of the carbon atoms of the triple bond in the
benzyne intermediate.[7][12]

e Protonation: The resulting carbanion is protonated by water to form sodium phenoxide.[11]
[12]

 Acidification: The sodium phenoxide is then treated with a dilute acid, such as hydrochloric
acid, to produce the final phenol product.[1][7][11]
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Caption: Experimental workflow for the Dow process.
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Caption: Reaction mechanism of the Dow process.

Quantitative Data Summary

The operational parameters for the Dow process are critical for its success. The following table
summarizes the key quantitative data reported in the literature.
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Parameter Value Reference(s)

Temperature 350°C /623K [BlOL1][12][13]
150 - 320 atm (approx. 152 -

Pressure [71s1enLaiz2]13]
324 bar)

] Aqueous Sodium Hydroxide

Primary Reagent [51[71[9]
(NaOH)

Acidification Agent Dilute Hydrochloric Acid (HCI) [1107711]

Key Intermediate Benzyne [5I6I71[11]
Diphenyl ether, p-phenyl

Major Byproducts pheny b-pheny [12][14]
phenol

Experimental Protocol

This protocol outlines a laboratory-scale synthesis of phenol from chlorobenzene based on the
principles of the Dow process. Warning: This reaction requires specialized high-pressure and
high-temperature equipment and should only be performed by trained personnel in a suitable
facility.

Materials and Equipment

o Materials:

o Chlorobenzene (CsHsCl)

[¢]

Sodium Hydroxide (NaOH), pellets or flakes

[e]

Concentrated Hydrochloric Acid (HCI, ~37%)

Deionized Water

o

[¢]

Diethyl ether or other suitable organic solvent for extraction

[¢]

Anhydrous Magnesium Sulfate (MgSQa) or Sodium Sulfate (Na2S0a)

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://brainly.in/question/14771319
https://infinitylearn.com/question-answer/phenol-is-prepared-by-dows-process-conditions-invo-628f595e9aea8d8256e0c40c
https://m.youtube.com/watch?v=hHxmf2C-rPo
https://www.vedantu.com/question-answer/in-dows-process-for-manufacture-of-phenol-phcl-class-11-chemistry-cbse-5fd10bad15a78672d1f7fb9b
https://theunconditionalguru.in/2021/06/24/what-is-dows-process-how-we-can-make-phenol-from-chlorobenzene/
https://www.vedantu.com/question-answer/phenol-prepared-from-chlorobenzene-by-dows-class-12-chemistry-cbse-60be2d6cccef653b91622020
https://brainly.in/question/14771319
https://infinitylearn.com/question-answer/phenol-is-prepared-by-dows-process-conditions-invo-628f595e9aea8d8256e0c40c
https://m.youtube.com/watch?v=hHxmf2C-rPo
https://www.vedantu.com/question-answer/in-dows-process-for-manufacture-of-phenol-phcl-class-11-chemistry-cbse-5fd10bad15a78672d1f7fb9b
https://theunconditionalguru.in/2021/06/24/what-is-dows-process-how-we-can-make-phenol-from-chlorobenzene/
https://en.wikipedia.org/wiki/Dow_process_(phenol)
https://www.vedantu.com/question-answer/phenol-prepared-from-chlorobenzene-by-dows-class-12-chemistry-cbse-60be2d6cccef653b91622020
https://infinitylearn.com/question-answer/phenol-is-prepared-by-dows-process-conditions-invo-628f595e9aea8d8256e0c40c
https://gyansanchay.csjmu.ac.in/wp-content/uploads/2021/11/METHODS-OF-PREPARATION-OF-PHENOL-converted.pdf
https://www.vedantu.com/question-answer/phenol-prepared-from-chlorobenzene-by-dows-class-12-chemistry-cbse-60be2d6cccef653b91622020
https://m.youtube.com/watch?v=hHxmf2C-rPo
https://en.wikipedia.org/wiki/Dow_process_(phenol)
https://chemistry.stackexchange.com/questions/47439/dows-process-for-the-manufacture-of-phenol
https://www.vedantu.com/question-answer/phenol-prepared-from-chlorobenzene-by-dows-class-12-chemistry-cbse-60be2d6cccef653b91622020
https://m.youtube.com/watch?v=hHxmf2C-rPo
https://www.vedantu.com/question-answer/in-dows-process-for-manufacture-of-phenol-phcl-class-11-chemistry-cbse-5fd10bad15a78672d1f7fb9b
https://www.echemi.com/community/side-products-of-dow-s-process_mjart2204281883_819.html
https://www.benchchem.com/product/b131634?utm_src=pdf-body
https://www.benchchem.com/product/b131634?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Equipment:

o

High-pressure autoclave or reactor capable of sustaining >300 atm and >350 °C
o Stirring mechanism for the autoclave (e.g., magnetic or mechanical)

o Temperature and pressure controllers and monitors

o Separatory funnel

o Rotary evaporator

o Standard laboratory glassware (beakers, flasks, graduated cylinders)

o pH meter or pH paper

Procedure

Step 1: Preparation of Sodium Hydroxide Solution

e Prepare a 10-15% aqueous solution of sodium hydroxide. For example, carefully dissolve 50
g of NaOH pellets in 450 mL of deionized water in a beaker, stirring continuously. Caution:
This process is highly exothermic. Use an ice bath to control the temperature.

 Allow the solution to cool to room temperature.
Step 2: High-Pressure Reaction (Formation of Sodium Phenoxide)

e Add the prepared aqueous NaOH solution and chlorobenzene to the high-pressure
autoclave. A molar excess of NaOH is typically used.

o Seal the autoclave according to the manufacturer's instructions.
e Begin stirring and heat the reactor to a target temperature of 350 °C.[7][11]

e The pressure will increase as the temperature rises. Maintain the pressure at approximately
300 atm.[11][12][13]
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» Allow the reaction to proceed under these conditions for a sufficient residence time (typically
determined by kinetic studies, may range from 30 minutes to several hours).

« After the reaction is complete, cool the reactor down to room temperature. Caution: Follow a
slow and controlled cooling procedure.

o Carefully vent any residual pressure and open the autoclave. The resulting mixture contains
sodium phenoxide, unreacted starting materials, and byproducts.[7][8]

Step 3: Acidification to Phenol

o Transfer the reaction mixture to a large beaker, preferably in an ice bath to manage the heat
from neutralization.

¢ Slowly and with constant stirring, add concentrated HCI to the sodium phenoxide solution.[7]
[11]

e Monitor the pH of the solution. Continue adding acid until the solution is acidic (pH < 7),
which ensures the complete conversion of sodium phenoxide to phenol.[2][4] Phenol will
separate as an oily layer if its concentration exceeds its solubility in water.

Step 4: Isolation and Purification
o Transfer the acidified mixture to a separatory funnel.
o Extract the aqueous layer multiple times with an organic solvent like diethyl ether.

o Combine the organic extracts and wash them with a small amount of deionized water to
remove any remaining inorganic salts.

e Dry the combined organic layer over an anhydrous drying agent such as magnesium sulfate.
« Filter to remove the drying agent.
+ Remove the solvent using a rotary evaporator to yield crude phenol.

e The crude phenol can be further purified by distillation under reduced pressure.
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Safety Precautions

o High Pressure/Temperature: The use of a high-pressure autoclave is mandatory and requires
specialized training. Ensure the equipment is properly rated and maintained.

o Corrosive Reagents: Sodium hydroxide and hydrochloric acid are highly corrosive. Wear
appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat. Work in a well-ventilated fume hood.

» Toxic Substances: Chlorobenzene and phenol are toxic and can be absorbed through the
skin. Handle these chemicals with care and avoid inhalation of vapors.

o Exothermic Reactions: The dissolution of NaOH and the neutralization of the reaction
mixture are highly exothermic. Use cooling baths to control the temperature and prevent
splashing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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